8-Oxa-1-thia-4-azaspiro[4.5]decane hydrochloride

• IUPAC Name: 8-oxa-1-thia-4-azaspiro[4.5]decane;hydrochloride
• InChI: InChI=1S/C7H13NOS.ClH/c1-4-9-5-2-7(1)8-3-6-10-7;/h8H,1-6H2;1H
• InChI Key: FJVPEMJMTREZEI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12NCCS2.Cl
• Molecular Formula: C7H14ClNOS
• Molecular Weight: 195.71 g/mol

Description

8-Oxa-1-thia-4-azaspiro[4.5]decane hydrochloride is a chemical compound with the CAS Number: 1221791-86-1 and Linear Formula: C7H14ClNOS. It is a solid substance with a molecular weight of 195.71.

Molecular Structure Analysis

The InChI Code for 8-Oxa-1-thia-4-azaspiro[4.5]decane hydrochloride is 1S/C7H13NOS.ClH/c1-4-9-5-2-7(1)8-3-6-10-7;/h8H,1-6H2;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a melting point of 166 - 167 degrees Celsius. It should be stored under nitrogen.

Scientific Research Applications

Specific Scientific Field

Pharmaceutical Chemistry

Summary of the Application

New 1-thia-azaspiro[4.5]decane derivatives, their derived thiazolopyrimidine and 1,3,4-thiadiazole compounds were synthesized. These compounds were studied for their anticancer activity against various cell lines.

Methods of Application or Experimental Procedures

The thioglycoside derivatives of the synthesized (1,3,4-thiadiazolyl)thiaazaspiro[4.5]decane and thiazolopyrimidinethione compounds were synthesized by glycosylation reactions using acetylated glycosyl bromides.

Results or Outcomes

A number of these compounds showed moderate to high inhibition activities against HepG-2 (human liver hepatocellular carcinoma), PC-3 (human prostate adenocarcinoma) and HCT116 (human colorectal carcinoma) cell lines.

Apoptotic Antiproliferative Properties

Specific Scientific Field

Pharmaceutical Chemistry

Summary of the Application

Novel 4- ( (quinolin-4-yl)amino)-thia-azaspiro[4.4/5]alkan-3-ones were synthesized. These compounds were investigated for their antiproliferative effects against four cancer cells.

Methods of Application or Experimental Procedures

These compounds were synthesized via interactions between 4- (2-cyclodenehydrazinyl)quinolin-2 (1 H )-one and thioglycolic acid catalyzed by thioglycolic acid.

Results or Outcomes

The most effective antiproliferative compounds were found to inhibit EGFR with IC 50 values of 84 and 78 nM, respectively. Additionally, these compounds were the most effective inhibitors of BRAF V600E (IC 50 = 108 and 96 nM, respectively) and cancer cell proliferation (GI 50 = 35 and 32 nM against four cancer cell lines, respectively). The apoptosis assay results revealed that these compounds had dual EGFR/BRAF V600E inhibitory properties and showed promising antiproliferative and apoptotic activity.

Antimicrobial Activity

Specific Scientific Field

Pharmaceutical Chemistry

Summary of the Application

The thiazolidine ring system is integrated in important compounds with interesting applications in medicinal and pharmaceutical chemistry. The N–C–S linkage had been found to be responsible, in active compounds, for exhibiting antimicrobial activities.

Methods of Application or Experimental Procedures

The thioglycoside derivatives of the synthesized (1,3,4-thiadiazolyl)thiaazaspiro[4.5]decane and thiazolopyrimidinethione compounds were synthesized by glycosylation reactions using acetylated glycosyl bromides.

Results or Outcomes

The synthesized compounds showed antimicrobial activities.

Anti-HIV Activity

Specific Scientific Field

Pharmaceutical Chemistry

Summary of the Application

The thiazolidine ring system is integrated in important compounds with interesting applications in medicinal and pharmaceutical chemistry. The N–C–S linkage had been found to be responsible, in active compounds, for exhibiting anti-HIV activities.

Methods of Application or Experimental Procedures

The thioglycoside derivatives of the synthesized (1,3,4-thiadiazolyl)thiaazaspiro[4.5]decane and thiazolopyrimidinethione compounds were synthesized by glycosylation reactions using acetylated glycosyl bromides.

Results or Outcomes

The synthesized compounds showed anti-HIV activities.

Antitumor Activity

Specific Scientific Field

Pharmaceutical Chemistry

Summary of the Application

1-Oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones were synthesized and studied for their antitumor activities.

Methods of Application or Experimental Procedures

The specific methods of application or experimental procedures were not detailed in the source.

Results or Outcomes

These compounds showed in vitro antitumor activities against cancer cell lines.

Anticancer Activity

Specific Scientific Field

Pharmaceutical Chemistry

Summary of the Application

New 1-thia-azaspiro[4.5]decane derivatives, their derived thiazolopyrimidine and 1,3,4-thiadiazole compounds were synthesized. These compounds were studied for their anticancer activity against various cell lines.

Methods of Application or Experimental Procedures

The thioglycoside derivatives of the synthesized (1,3,4-thiadiazolyl)thiaazaspiro[4.5]decane and thiazolopyrimidinethione compounds were synthesized by glycosylation reactions using acetylated glycosyl bromides.

Results or Outcomes

A number of these compounds showed moderate to high inhibition activities against HepG-2 (human liver hepatocellular carcinoma), PC-3 (human prostate adenocarcinoma) and HCT116 (human colorectal carcinoma) cell lines.

Safety And Hazards

The compound has been classified under GHS07. The hazard statements include H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.